Cas no 697289-25-1 (Benzene, 2-(bromomethyl)-1-(hexyloxy)-4-methyl-)

Benzene, 2-(bromomethyl)-1-(hexyloxy)-4-methyl- structure
697289-25-1 structure
Product Name:Benzene, 2-(bromomethyl)-1-(hexyloxy)-4-methyl-
CAS No:697289-25-1
MF:C14H21BrO
MW:285.219943761826
CID:391427
PubChem ID:63535586
Update Time:2025-04-19

Benzene, 2-(bromomethyl)-1-(hexyloxy)-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 2-(bromomethyl)-1-(hexyloxy)-4-methyl-
    • 2-(bromomethyl)-1-hexoxy-4-methylbenzene
    • DTXSID30734604
    • AKOS012844068
    • 697289-25-1
    • 2-(BROMOMETHYL)-1-(HEXYLOXY)-4-METHYLBENZENE
    • Inchi: 1S/C14H21BrO/c1-3-4-5-6-9-16-14-8-7-12(2)10-13(14)11-15/h7-8,10H,3-6,9,11H2,1-2H3
    • InChI Key: HBSPKDCUJAOUOX-UHFFFAOYSA-N
    • SMILES: BrCC1C=C(C)C=CC=1OCCCCCC

Computed Properties

  • Exact Mass: 284.07763
  • Monoisotopic Mass: 284.07758g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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